![molecular formula C18H20N2O3S B285853 4-[(4-sec-butylphenyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone](/img/structure/B285853.png)
4-[(4-sec-butylphenyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(4-sec-butylphenyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone, also known as KB-R7943, is a potent inhibitor of the Na+/Ca2+ exchanger (NCX) and has been widely used in scientific research.
Mechanism of Action
4-[(4-sec-butylphenyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone acts by binding to the cytoplasmic side of NCX and blocking the exchange of Na+ and Ca2+. This results in an increase in intracellular Ca2+ concentration, which can activate downstream signaling pathways and affect cellular processes such as contraction, secretion, and gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In cardiac myocytes, it has been shown to reduce Ca2+ extrusion and increase contractility. In neurons, it has been shown to enhance synaptic plasticity and improve memory function. In addition, this compound has been shown to have anti-inflammatory and anti-apoptotic effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-[(4-sec-butylphenyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone is its specificity for NCX. This makes it a useful tool for studying the role of NCX in various physiological and pathological processes. However, this compound has some limitations for lab experiments. It has been shown to have off-target effects on other ion channels such as the L-type Ca2+ channel and the K+ channel. In addition, this compound has poor solubility in water, which can limit its use in certain experimental settings.
Future Directions
There are several future directions for the use of 4-[(4-sec-butylphenyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone in scientific research. One area of interest is the role of NCX in cancer. NCX has been shown to be upregulated in various types of cancer, and inhibition of NCX by this compound has been shown to reduce cancer cell proliferation and migration. Another area of interest is the development of more potent and selective NCX inhibitors. Finally, the use of this compound in combination with other drugs or therapies is an area of ongoing research.
Synthesis Methods
4-[(4-sec-butylphenyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone can be synthesized by reacting 4-sec-butylphenylsulfonyl chloride with 3,4-dihydro-2(1H)-quinoxalinone in the presence of a base such as triethylamine. The reaction is typically carried out in a solvent such as dichloromethane or chloroform. The resulting product is then purified by column chromatography or recrystallization.
Scientific Research Applications
4-[(4-sec-butylphenyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone has been used in a wide range of scientific research applications. It has been shown to inhibit the reverse mode of NCX, which is involved in the regulation of intracellular calcium concentration. This makes this compound a useful tool for studying the role of NCX in various physiological and pathological processes such as ischemia-reperfusion injury, heart failure, and neurodegenerative diseases.
Properties
Molecular Formula |
C18H20N2O3S |
---|---|
Molecular Weight |
344.4 g/mol |
IUPAC Name |
4-(4-butan-2-ylphenyl)sulfonyl-1,3-dihydroquinoxalin-2-one |
InChI |
InChI=1S/C18H20N2O3S/c1-3-13(2)14-8-10-15(11-9-14)24(22,23)20-12-18(21)19-16-6-4-5-7-17(16)20/h4-11,13H,3,12H2,1-2H3,(H,19,21) |
InChI Key |
XMGHWBUQVLUDIP-UHFFFAOYSA-N |
SMILES |
CCC(C)C1=CC=C(C=C1)S(=O)(=O)N2CC(=O)NC3=CC=CC=C32 |
Canonical SMILES |
CCC(C)C1=CC=C(C=C1)S(=O)(=O)N2CC(=O)NC3=CC=CC=C32 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.